Cas no 1806060-63-8 (4-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1806060-63-8
• MF: C₈H₂ClF₅N₂O₄
• MW: 320.557498455048
• CID: 4843648
• Update Time: 2025-09-28

4-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H2ClF5N2O4/c9-5(17)4-2(6(10)11)1-3(16(18)19)15-7(4)20-8(12,13)14/h1,6H
• InChI Key： WYUGHFCAZNUFAL-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC(=CC=1C(F)F)[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 3.7
• Topological Polar Surface Area: 85

Additional information on 4-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

Professional Introduction to 4-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl Chloride (CAS No. 1806060-63-8)

4-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806060-63-8) is a highly specialized intermediate compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, plays a pivotal role in the synthesis of various biologically active molecules. The presence of both difluoromethyl and trifluoromethoxy substituents imparts unique electronic and steric properties, making it a valuable building block for the development of novel compounds with enhanced pharmacological profiles.

The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in drug candidates. Recent studies have highlighted its utility in the design of kinase inhibitors, where it contributes to improved selectivity and duration of action. Similarly, the trifluoromethoxy moiety is well-documented for its role in enhancing lipophilicity and metabolic resistance, which are critical factors in drug development. The combination of these two substituents in 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride makes it an attractive candidate for further exploration in medicinal chemistry.

In the realm of agrochemicals, this compound has been investigated for its potential in developing advanced pesticides with improved efficacy and environmental safety. The nitro group present in the molecule further extends its utility by providing a site for further functionalization, enabling the synthesis of a diverse array of derivatives. Researchers have leveraged this structural flexibility to create compounds with targeted biological activities, including herbicidal and fungicidal properties.

The synthesis of 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The challenges associated with handling fluorinated compounds necessitate rigorous safety protocols to ensure optimal reaction outcomes without compromising personnel safety.

Recent advancements in computational chemistry have facilitated the rational design of derivatives based on 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride. Molecular modeling studies have revealed insights into the interactions between this intermediate and biological targets, guiding the development of more effective drug candidates. For instance, virtual screening techniques have been used to identify potential inhibitors of enzymes implicated in inflammatory diseases, demonstrating the compound's therapeutic promise.

The role of this compound in drug discovery extends beyond its use as a synthetic intermediate. It has been employed in the development of protease inhibitors, where its structural features contribute to enhanced binding affinity and selectivity. Additionally, its application in the synthesis of antiviral agents has been explored, with preliminary results indicating promising activity against certain viral strains. These findings underscore the compound's versatility and potential impact on future therapeutic strategies.

In conclusion, 4-(difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806060-63-8) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of both difluoromethyl and trifluoromethoxy groups, make it a valuable tool for synthetic chemists aiming to develop novel biologically active molecules. As research continues to uncover new applications for this intermediate, its importance in advancing drug discovery and agricultural innovation is likely to grow.